(E)-N-benzhydryl-3-phenylprop-2-enamide

• IUPAC Name: (E)-N-benzhydryl-3-phenylprop-2-enamide
• InChI: InChI=1S/C22H19NO/c24-21(17-16-18-10-4-1-5-11-18)23-22(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17,22H,(H,23,24)/b17-16+
• InChI Key: MBUHOSQRUKWLHL-WUKNDPDISA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C22H19NO
• DSSTOX Substance ID: DTXSID90361516
• Molecular Weight: 313.4 g/mol
• CAS No.: 853349-32-3

Description

(E)-N-benzhydryl-3-phenylprop-2-enamide is an α,β-unsaturated enamide characterized by a planar conjugated system (C=C and C=O bonds) and a benzhydryl (diphenylmethyl) substituent on the amide nitrogen. This structure confers distinct electronic and steric properties, influencing its chemical reactivity, stability, and interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-benzhydryl-3-phenylprop-2-enamide typically involves the reaction of benzhydrylamine with cinnamoyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for (E)-N-benzhydryl-3-phenylprop-2-enamide are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(E)-N-benzhydryl-3-phenylprop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the double bond to a single bond.

Substitution: Nucleophilic substitution reactions can occur at the amide nitrogen, where nucleophiles such as alkyl halides can replace the hydrogen atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Saturated amides.

Substitution: N-alkylated amides.

Scientific Research Applications

(E)-N-benzhydryl-3-phenylprop-2-enamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential pharmacological properties, including anti-inflammatory and analgesic effects.

Mechanism of Action

The mechanism of action of (E)-N-benzhydryl-3-phenylprop-2-enamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream effects on cellular pathways. For example, it may inhibit the activity of certain enzymes involved in inflammatory processes, thereby reducing inflammation.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares (E)-N-benzhydryl-3-phenylprop-2-enamide with key analogues, emphasizing substituent-driven differences:

Compound Name	Key Substituents	Molecular Weight (g/mol)	Notable Features
(E)-N-benzhydryl-3-phenylprop-2-enamide	Benzhydryl, phenylprop-2-enamide	~347.4*	High hydrophobicity; steric bulk from benzhydryl enhances target selectivity.
(2E)-N-[2-(5-methyl-1H-indol-3-yl)ethyl]-3-phenylprop-2-enamide	Indole-ethyl, phenylprop-2-enamide	320.40	Indole moiety enables π-π stacking with aromatic residues in enzymes.
(E)-N-(cyanomethyl)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enamide	Thiazole, cyanomethyl	245.30	Electron-withdrawing cyano group increases electrophilicity of α,β-system.
(2E)-N-(5-nitro-1,3-thiazol-2-yl)-3-phenylprop-2-enamide	Nitrothiazole, phenylprop-2-enamide	317.35	Nitro group enhances redox activity and potential for covalent binding.
N-benzyl-N-ethyl-2-phenoxypropanamide	Benzyl, ethyl, phenoxy	297.36	Ether linkage reduces conjugation, altering reactivity compared to enamides.

*Calculated based on structural formula.

Unique Advantages of (E)-N-benzhydryl-3-phenylprop-2-enamide

• Target Selectivity : The benzhydryl group’s steric bulk reduces off-target interactions, a critical advantage in designing kinase inhibitors or epigenetic modulators.
• Stability : Enhanced resistance to hydrolysis compared to esters or secondary amides (e.g., ), making it suitable for in vivo studies.
• Versatility : The compound serves as a scaffold for introducing additional functional groups (e.g., halogens, sulfonamides) to optimize pharmacokinetics .

Limitations Relative to Analogues

• Solubility: High hydrophobicity may limit aqueous solubility, necessitating formulation with co-solvents or nanocarriers.
• Synthetic Complexity : Requires specialized protocols for large-scale production compared to simpler enamides like (2E)-N-(5-nitrothiazol-2-yl)-3-phenylprop-2-enamide .